Cas no 1050884-19-9 (1-(4-Aminophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 1050884-19-9
• MF: C₁₁H₉N₅O
• MW: 227.222060918808
• MDL: MFCD09971603
• CID: 4569888
• PubChem ID: 135928699
• Update Time: 2025-07-23

1-(4-Aminophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(4-aminophenyl)-1,5-dihydro-
• 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD09971603
• Inchi： 1S/C11H9N5O/c12-7-1-3-8(4-2-7)16-10-9(5-15-16)11(17)14-6-13-10/h1-6H,12H2,(H,13,14,17)
• InChI Key： PIVYCBLJCBAEQV-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2C=NN(C3=CC=C(N)C=C3)C=2N=1

Computed Properties

• Exact Mass: 227.081
• Monoisotopic Mass: 227.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2

Additional information on 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1050884-19-9)

The compound 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 1050884-19-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolopyrimidine class, a scaffold that has garnered considerable attention due to its diverse pharmacological activities and structural versatility. The presence of both an amino group and a pyrimidinone moiety in its structure endows it with unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of pyrazolopyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural features of 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one contribute to its ability to interact with various biological targets, making it an attractive molecule for medicinal chemists seeking to design next-generation drugs.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways. For instance, studies have demonstrated that pyrazolopyrimidine derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often implicated in the pathogenesis of various diseases. The amino group at the 4-position of the pyrazolopyrimidine ring is particularly noteworthy, as it provides a site for further functionalization to enhance binding affinity and selectivity towards specific targets.

The pharmacokinetic profile of 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is another area of interest. Preliminary studies suggest that this compound exhibits favorable solubility and bioavailability characteristics, which are critical for its development into a viable therapeutic agent. Additionally, its metabolic stability appears promising, indicating that it may have a reasonable half-life in vivo once administered.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one are often guided by computational methods and high-throughput screening techniques. These approaches enable researchers to rapidly identify analogs with enhanced potency and reduced toxicity. The integration of machine learning algorithms into these processes has further accelerated the discovery pipeline, allowing for more efficient design and synthesis of novel compounds.

The therapeutic potential of this compound is further underscored by its ability to cross cell membranes and interact with intracellular targets. This property is particularly relevant in the context of treating diseases that involve intracellular signaling pathways. For example, recent research has shown that derivatives of pyrazolopyrimidine can modulate the activity of transcription factors and other regulatory proteins involved in cell growth and differentiation.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyrazolopyrimidine derivatives have been investigated for their potential to interact with neurotransmitter receptors and ion channels. The structural flexibility of 1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one allows it to mimic or block the action of various neurotransmitters, making it a candidate for treating conditions such as epilepsy and depression.

The development of new antiviral agents is also an area where this compound could make significant contributions. Given the ongoing global health challenges posed by viral infections such as influenza and HIV/AIDS, there is a continuous need for novel antiviral drugs. Pyrazolopyrimidine derivatives have demonstrated efficacy against several viral strains due to their ability to inhibit viral replication enzymes.

In conclusion,1-(4-Aminophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1050884-19-9) represents a versatile and promising scaffold for medicinal chemistry applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve，this compound holds significant potential for addressing unmet medical needs across multiple therapeutic areas.